molecular formula C14H17NO2 B8309054 Ethyl 5-cyano-5-phenylvalerate

Ethyl 5-cyano-5-phenylvalerate

Cat. No.: B8309054
M. Wt: 231.29 g/mol
InChI Key: MTAGDIZQBQECSW-UHFFFAOYSA-N
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Description

Ethyl 5-cyano-5-phenylvalerate is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17NO2

Molecular Weight

231.29 g/mol

IUPAC Name

ethyl 5-cyano-5-phenylpentanoate

InChI

InChI=1S/C14H17NO2/c1-2-17-14(16)10-6-9-13(11-15)12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-10H2,1H3

InChI Key

MTAGDIZQBQECSW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCC(C#N)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

5 g of sodium hydride (as a 55% w/w dispersion in mineral oil) were added slowly to a solution of 11.7 g of phenylacetonitrile and 19.5 g of ethyl 4-bromobutyrate in 150 ml of dimethylformamide, and the reaction mixture was stirred for 4 hours at room temperature. It was then dissolved in ethyl acetate and water. The ethyl acetate layer was separated, washed with an aqueous solution of potassium bisulfate and then with an aqueous solution of sodium chloride, dried over anhydrous magnesium sulfate and concentrated by evaporation under reduced pressure. The oily residue was subjected to silica gel column chromatography using a 1:4 by volume mixture of ethyl acetate and cyclohexane as eluent, to give 13.5 g of the title compound as a colorless liquid.
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